Cas no 1932325-59-1 (3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)-)

• Product Name: 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)-
• CAS No: 1932325-59-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 5211588
• Update Time: 2025-06-13

3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)-

• Inchi： 1S/C6H8O2/c7-6-1-4-2-8-3-5(4)6/h4-5H,1-3H2/t4-,5+/m1/s1
• InChI Key： XCKRIFCQPBHQPB-UHNVWZDZSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(=O)C1)COC2

Additional information on 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)-

Exploring the Unique Properties and Applications of 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)- (CAS No. 1932325-59-1)

In the realm of organic chemistry, 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)- (CAS No. 1932325-59-1) stands out as a fascinating compound with a unique bicyclic structure. This molecule, characterized by its oxabicyclo framework, has garnered significant attention from researchers and industries alike due to its potential applications in pharmaceuticals, agrochemicals, and material science. The stereochemistry denoted by (1S,5R)- further enhances its specificity, making it a valuable building block in asymmetric synthesis.

The growing interest in 3-Oxabicyclo[3.2.0]heptan-6-one is evident from the surge in searches related to its synthesis methods, biological activity, and industrial uses. Researchers are particularly intrigued by its potential role in developing novel chiral catalysts and bioactive molecules. Its bicyclic lactone structure also makes it a candidate for studying ring-opening polymerization processes, which are crucial for creating advanced polymers.

One of the most frequently asked questions about this compound revolves around its stereoselective synthesis. Given the demand for enantiomerically pure compounds in drug development, the (1S,5R)- configuration of 3-Oxabicyclo[3.2.0]heptan-6-one offers a promising avenue for asymmetric catalysis. Recent studies have explored its use in green chemistry applications, aligning with the global push for sustainable and eco-friendly chemical processes.

Another hot topic is the compound's potential in flavor and fragrance industries. The oxabicyclo moiety is known to contribute to unique olfactory properties, making it a subject of interest for perfumers and food scientists. Additionally, its stability under various conditions has led to investigations into its use as a stabilizer or intermediate in specialty chemicals.

From a technical perspective, the CAS No. 1932325-59-1 serves as a critical identifier for researchers sourcing this compound. Laboratories and suppliers often highlight its high purity and custom synthesis options to meet diverse research needs. The compound's molecular weight and solubility data are also frequently searched, reflecting the practical considerations of working with it in experimental settings.

In summary, 3-Oxabicyclo[3.2.0]heptan-6-one, (1S,5R)- (CAS No. 1932325-59-1) is a versatile and scientifically significant compound with broad applicability. Its unique structure and stereochemistry continue to inspire innovations across multiple fields, from pharmaceuticals to materials science. As research progresses, this molecule is poised to play an even greater role in addressing contemporary challenges in chemistry and industry.